Cas no 2138571-58-9 (tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate)
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate
- EN300-1137150
- 2138571-58-9
-
- Inchi: 1S/C16H28INO3/c1-15(2,3)21-14(19)18-9-5-8-16(11-17,12-18)20-10-13-6-4-7-13/h13H,4-12H2,1-3H3
- InChI Key: NVCAAUNQRAKVHE-UHFFFAOYSA-N
- SMILES: ICC1(CN(C(=O)OC(C)(C)C)CCC1)OCC1CCC1
Computed Properties
- Exact Mass: 409.11139g/mol
- Monoisotopic Mass: 409.11139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.8Ų
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137150-0.05g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1137150-0.1g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1137150-0.25g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1137150-0.5g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1137150-1.0g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 1g |
$1686.0 | 2023-06-09 | ||
| Enamine | EN300-1137150-2.5g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1137150-5.0g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 5g |
$4890.0 | 2023-06-09 | ||
| Enamine | EN300-1137150-10.0g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 10g |
$7250.0 | 2023-06-09 | ||
| Enamine | EN300-1137150-1g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1137150-5g |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate |
2138571-58-9 | 95% | 5g |
$3479.0 | 2023-10-26 |
tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate
Introduction to Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate (CAS No. 2138571-58-9)
Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate, identified by its CAS number 2138571-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a tert-butyl group, a cyclobutylmethoxy substituent, and an iodomethyl moiety, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and bioactivity studies.
The tert-butyl group, a branched alkyl group, is known for its steric hindrance effects, which can influence the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where modulating steric interactions can enhance drug efficacy and selectivity. The cyclobutylmethoxy substituent introduces a rigid cycloalkyl ring fused with an oxygen-containing functional group, which may contribute to the compound's solubility and metabolic stability. Additionally, the iodomethyl group serves as a versatile handle for further chemical modifications, enabling researchers to explore its potential in cross-coupling reactions and other synthetic transformations.
In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine scaffolds are commonly found in approved drugs, highlighting their importance as pharmacophores. For instance, compounds like naltrexone and gabapentin utilize piperidine moieties to achieve their therapeutic effects. The structural complexity of Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate makes it an intriguing candidate for further investigation in drug discovery programs.
One of the most compelling aspects of this compound is its potential utility as a building block in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic sites allows for multiple synthetic pathways, including Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures. These types of reactions are particularly relevant in the development of small-molecule inhibitors targeting various disease-related pathways. Furthermore, the iodomethyl group can be readily converted into other functional groups such as azides or alkynes, facilitating further derivatization and library synthesis efforts.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate and biological targets such as enzymes or receptors. This approach has been instrumental in optimizing lead compounds for drug development. For example, virtual screening has been used to identify piperidine derivatives with enhanced binding affinity to protein kinases, which are key targets in oncology research.
The pharmaceutical industry continues to invest heavily in exploring novel piperidine-based therapeutics due to their proven efficacy and safety profiles. Companies are particularly interested in developing next-generation drugs that address unmet medical needs with improved pharmacokinetic properties. The structural features of Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate, including its steric bulk and diverse functional groups, make it a promising candidate for such endeavors. Researchers are currently investigating its potential as an intermediate in the synthesis of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents.
In addition to its pharmaceutical applications, this compound may find utility in materials science and agrochemical research. Piperidine derivatives have been explored as ligands in catalytic systems due to their ability to stabilize metal centers and facilitate organic transformations. The unique combination of functional groups in Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate could make it an effective ligand for designing novel catalysts with enhanced performance characteristics.
The synthesis of complex organic molecules often requires multi-step strategies involving various reaction conditions and reagents. However, recent innovations in synthetic methodologies have simplified many traditional processes, making it more feasible to produce intricate structures like Tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate on a larger scale. Techniques such as flow chemistry have enabled continuous production runs with improved reproducibility and yield optimization. These advancements are particularly beneficial for academic laboratories and pharmaceutical companies looking to streamline their synthetic workflows.
The future prospects for Tert-butyl 3-(cyclobutylethanol)carbonyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl]carbonyl] carboxylic acid (CAS No. 2138571-58-9) appear promising as researchers continue to uncover new applications for piperidine derivatives. With ongoing studies focusing on structure-activity relationships (SAR) and computational modeling, this compound is likely to play a significant role in the development of innovative therapies across multiple therapeutic areas.
2138571-58-9 (tert-butyl 3-(cyclobutylmethoxy)-3-(iodomethyl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)